7-(2,5-dimethylbenzyl)-3-methyl-8-(4-pentylpiperazin-1-yl)-1H-purine-2,6(3H,7H)-dione

• IUPAC Name: 7-[(2,5-dimethylphenyl)methyl]-3-methyl-8-(4-pentylpiperazin-1-yl)purine-2,6-dione
• InChI: InChI=1S/C24H34N6O2/c1-5-6-7-10-28-11-13-29(14-12-28)23-25-21-20(22(31)26-24(32)27(21)4)30(23)16-19-15-17(2)8-9-18(19)3/h8-9,15H,5-7,10-14,16H2,1-4H3,(H,26,31,32)
• InChI Key: UJLNNVLHFQHVCL-UHFFFAOYSA-N
• Canonical SMILES: CCCCCN1CCN(CC1)C2=NC3=C(N2CC4=C(C=CC(=C4)C)C)C(=O)NC(=O)N3C
• Molecular Formula: C24H34N6O2
• Molecular Weight: 438.6 g/mol

Description

7-(2,5-dimethylbenzyl)-3-methyl-8-(4-pentylpiperazin-1-yl)-1H-purine-2,6(3H,7H)-dione is a useful research compound. Its molecular formula is C24H34N6O2 and its molecular weight is 438.576. The purity is usually 95%.
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Scientific Research Applications

Psychotropic Activity

Research has identified a series of purine-2,6-dione derivatives as potent ligands for 5-HT1A, 5-HT2A, and 5-HT7 receptors, showing promise for antidepressant and anxiolytic properties. A specific compound demonstrated antidepressant-like effects in the forced swim test and anxiolytic-like activity in the four-plate test in mice, highlighting the potential for designing new 5-HT ligands with psychotropic activity (Chłoń-Rzepa et al., 2013).

Analgesic Activity

A study on 8-methoxy-1,3-dimethyl-2,6-dioxo-purin-7-yl derivatives with various moieties revealed significant analgesic and anti-inflammatory properties. Some compounds were found to be more effective than reference drugs, suggesting a new class of analgesic agents (Zygmunt et al., 2015).

Anticancer Activity

Research into novel substituted purine derivatives has shown promising anticancer, anti-HIV-1, and antimicrobial activities. Specific compounds exhibited high activity against various human cancer cell lines, indicating their potential as therapeutic agents in cancer treatment (Rida et al., 2007).